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Compound of Interest

Compound Name: 2-Bromo-4-nitrobenzaldehyde

Cat. No.: B1281138

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromo-4-nitrobenzaldehyde is a highly functionalized aromatic compound that serves as a
valuable and versatile building block in organic synthesis. Its structure, featuring a reactive
aldehyde group, a bromine atom amenable to cross-coupling reactions, and an electron-
withdrawing nitro group, provides multiple avenues for chemical modification. This unique
combination of functional groups makes it an attractive starting material for the synthesis of a
wide array of complex organic molecules, including pharmaceuticals, agrochemicals, and dyes.
[1][2] This technical guide provides a comprehensive overview of the properties, synthesis, and
key applications of 2-Bromo-4-nitrobenzaldehyde as a synthetic intermediate.

Physicochemical Properties

The key physical and chemical properties of 2-Bromo-4-nitrobenzaldehyde are summarized
in the table below for easy reference.
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Property

Value

CAS Number

5274-71-5[3]

Molecular Formula

C7H4BrNOs3[3]

Molecular Weight 230.02 g/mol [3]
Appearance Solid[4]
IUPAC Name 2-bromo-4-nitrobenzaldehyde[3]
C1=CC(=C(C=C1--INVALID-LINK--
SMILES
[O-])Br)C=0[3]
Boiling Point 334.3 £ 27.0 °C at 760 mmHg|[5]
Density 1.8 £ 0.1 g/lcm3[5]

Synthesis of 2-Bromo-4-nitrobenzaldehyde

A common method for the synthesis of 2-Bromo-4-nitrobenzaldehyde involves the oxidation

of 2-bromo-1-methyl-4-nitrobenzene.[6]

© 2025 BenchChem. All rights reserved.

2/6 Tech Support


https://www.researchgate.net/publication/361588263_Domino_Nitro_Reduction-Friedlander_Heterocyclization_for_the_Preparation_of_Quinolines
https://www.researchgate.net/publication/361588263_Domino_Nitro_Reduction-Friedlander_Heterocyclization_for_the_Preparation_of_Quinolines
https://www.researchgate.net/publication/361588263_Domino_Nitro_Reduction-Friedlander_Heterocyclization_for_the_Preparation_of_Quinolines
https://pmc.ncbi.nlm.nih.gov/articles/PMC9268355/
https://www.researchgate.net/publication/361588263_Domino_Nitro_Reduction-Friedlander_Heterocyclization_for_the_Preparation_of_Quinolines
https://www.researchgate.net/publication/361588263_Domino_Nitro_Reduction-Friedlander_Heterocyclization_for_the_Preparation_of_Quinolines
https://pubs.rsc.org/en/content/articlelanding/2017/ob/c7ob01867c
https://pubs.rsc.org/en/content/articlelanding/2017/ob/c7ob01867c
https://www.benchchem.com/product/b1281138?utm_src=pdf-body
https://www.benchchem.com/product/b1281138?utm_src=pdf-body
https://www.rsc.org/suppdata/ob/c2/c2ob07074j/c2ob07074j.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

2-Bromo-1-methyl-4-nitrobenzene

Diacetate Intermediate

2-Bromo-4-nitrobenzaldehyde

2-Bromo-4-nitrobenzaldehyde

Phosphorus Ylide

:

Oxaphosphetane Intermediate

i l

Alkene Product Triphenylphosphine Oxide
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Pd(0) Catalyst 2-Bromo-4-nitrobenzaldehyde
A
Oxidative Addition
Ar-Pd(Il)-Br Arylboronic Acid
Regeneration

Transmetalation

:

Ar-Pd(I1)-Ar’

i

Reductive Elimination

i

Biaryl Product
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2-Bromo-4-nitrobenzaldehyde

Nitro Group Reduction (in situ)

2-Amino-4-bromobenzaldehyde Active Methylene Compound

Condensation

Cyclization & Dehydration

Substituted Quinoline

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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